
Application Notes: α-Benzoin Oxime Method for
Nickel Determination in Water Samples

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: alpha-Benzoin oxime

CAS No.: 5928-63-2

Cat. No.: B7769832

Get Quote

Introduction

Nickel is a metal that can be found in water sources due to natural processes and industrial

activities. Monitoring nickel concentrations in water is crucial for environmental protection and

public health. The α-benzoin oxime method offers a selective and sensitive spectrophotometric

approach for the determination of nickel (II) ions in various water samples. This method is

based on the formation of a stable, colored complex between nickel (II) and α-benzoin oxime in

an alkaline ammoniacal solution. The presence of a non-ionic surfactant, such as Triton-X-100,

enhances the color development and stability of the complex in the aqueous medium.[1][2]

Principle

In an ammoniacal solution at a pH of approximately 9, nickel (II) ions react with α-benzoin

oxime to form an orange-colored complex.[1][2] The stoichiometry of this complex is 1:2 (Ni:α-

benzoin oxime). The intensity of the color produced is directly proportional to the concentration

of nickel in the sample and is measured spectrophotometrically at a wavelength of maximum

absorbance (λmax) of 422 nm.[1][2] The use of Triton-X-100 as a surfactant helps to keep the

complex in solution, preventing precipitation and enhancing the sensitivity of the method.[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b7769832#bc-rfq
https://www.isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.pdf
https://isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.php
https://www.isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.pdf
https://isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.php
https://www.isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.pdf
https://isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.php
https://www.isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.pdf
https://isca.me/rjcs/Archives/v10/i2/5.ISCA-RJCS-2020-005.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applicability

This method is suitable for the determination of nickel in various water samples, including

drinking water, groundwater, and industrial wastewater, after appropriate sample preparation.

The method is characterized by its simplicity, cost-effectiveness, and good selectivity.

Quantitative Data Summary
The following tables summarize the key analytical parameters of the α-benzoin oxime method

for nickel determination based on available literature.

Table 1: Analytical Parameters

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
422 nm [1][2]

pH 9 [1][2]

Stoichiometry (Ni:α-benzoin

oxime)
1:2

Linearity Range 10.564 - 93.908 µg/mL

Molar Absorptivity
1.37 x 10⁴ L mol⁻¹ cm⁻¹ (with

NHA)

Sandell's Sensitivity 0.008 µg/cm²

Table 2: Tolerance Limits of Interfering Ions

The α-benzoin oxime method exhibits good selectivity for nickel at a high pH.[1] The tolerance

limit is defined as the concentration of an interfering ion that causes an error of not more than

±3% in the determination of nickel.
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Interfering Ion Tolerance Ratio (Interfering Ion : Ni²⁺)

Copper (Cu²⁺) High tolerance at pH 9[1]

Cobalt (Co²⁺) High tolerance at pH 9[1]

Chromium (Cr³⁺) High tolerance at pH 9[1]

Palladium (Pd²⁺) Forms a complex[3]

Platinum (Pt²⁺) Forms a complex[3]

Experimental Protocols
1. Preparation of Reagents

Standard Nickel (II) Solution (1000 µg/mL): Dissolve 4.785 g of nickel (II) sulfate hexahydrate

(NiSO₄·6H₂O) in distilled water, add a few drops of concentrated sulfuric acid, and dilute to

1000 mL in a volumetric flask.

Working Nickel (II) Standard Solutions: Prepare a series of working standard solutions by

appropriate dilution of the stock solution.

α-Benzoin Oxime Solution (0.5% w/v): Dissolve 0.5 g of α-benzoin oxime in 100 mL of

ethanol.

Ammonia Solution (1:1): Mix equal volumes of concentrated ammonia solution and distilled

water.

Triton-X-100 Solution (5% v/v): Dissolve 5 mL of Triton-X-100 in 95 mL of distilled water.

Buffer Solution (pH 9): Prepare a suitable buffer solution, such as an ammonium chloride-

ammonia buffer, to maintain the pH at 9.

2. Instrument Setup

Spectrophotometer: A UV-Visible spectrophotometer capable of measuring absorbance at

422 nm.
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Cuvettes: 1 cm path length quartz or glass cuvettes.

3. Calibration Curve

Into a series of 25 mL volumetric flasks, add 0, 1.0, 2.0, 3.0, 4.0, and 5.0 mL of a 10 µg/mL

working nickel standard solution.

To each flask, add 2 mL of 1:1 ammonia solution.

Add 2 mL of the 0.5% α-benzoin oxime solution to each flask.

Add 1 mL of the 5% Triton-X-100 solution to each flask.

Dilute to the mark with distilled water and mix well.

Allow the color to develop for 15 minutes.

Measure the absorbance of each solution at 422 nm against a reagent blank (the solution

containing 0 mL of the nickel standard).

Plot a graph of absorbance versus nickel concentration (in µg/mL).

4. Sample Analysis

Take a known volume of the water sample. If necessary, filter the sample to remove any

suspended particles.

If the nickel concentration is expected to be high, dilute the sample appropriately with

distilled water.

Transfer a suitable aliquot (e.g., 10 mL) of the prepared sample into a 25 mL volumetric

flask.

Follow steps 2-7 as described in the calibration curve procedure.

Determine the concentration of nickel in the sample from the calibration curve.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769832?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the nickel concentration in the original water sample, taking into account any

dilutions.
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Caption: Experimental workflow for nickel determination.
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Caption: Reaction of Nickel with α-Benzoin Oxime.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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